molecular formula C11H11ClN2OS B7629475 N-(5-chloro-1,3-benzothiazol-2-yl)-N-ethylacetamide

N-(5-chloro-1,3-benzothiazol-2-yl)-N-ethylacetamide

Cat. No. B7629475
M. Wt: 254.74 g/mol
InChI Key: DSZUSEMNUUSBRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-chloro-1,3-benzothiazol-2-yl)-N-ethylacetamide, commonly known as CBE, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzothiazole derivatives and has shown potential in various biological applications.

Mechanism of Action

The mechanism of action of CBE involves the inhibition of acetylcholinesterase, which leads to an increase in the concentration of acetylcholine in the brain. This increase in acetylcholine has been linked to improved cognitive function and memory. CBE has also been shown to have anticonvulsant properties, which may be due to its effect on the GABAergic system.
Biochemical and Physiological Effects:
CBE has been shown to have various biochemical and physiological effects. It has been shown to increase the concentration of acetylcholine in the brain, which has been linked to improved cognitive function and memory. CBE has also been shown to have anticonvulsant properties, which may be due to its effect on the GABAergic system. In addition, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

CBE has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also relatively stable and can be stored for extended periods without degradation. However, CBE has some limitations as well. It is not water-soluble, which can limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research on CBE. One area of interest is its potential in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential in the treatment of epilepsy. Further research is also needed to fully understand the mechanism of action of CBE and its potential side effects. Overall, CBE has shown great potential in various biological applications and is an exciting area of research for the future.

Synthesis Methods

The synthesis of CBE involves the reaction of 5-chloro-2-aminobenzothiazole with ethyl acetate in the presence of acetic anhydride and pyridine. The reaction is carried out under reflux conditions for several hours, and the product is obtained as a white solid after purification. The yield of CBE is typically high, and the purity can be confirmed using various analytical techniques such as NMR and HPLC.

Scientific Research Applications

CBE has been extensively used in scientific research due to its potential in various biological applications. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which has been linked to improved cognitive function and memory.
CBE has also been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy. In addition, it has been investigated for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

properties

IUPAC Name

N-(5-chloro-1,3-benzothiazol-2-yl)-N-ethylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11ClN2OS/c1-3-14(7(2)15)11-13-9-6-8(12)4-5-10(9)16-11/h4-6H,3H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSZUSEMNUUSBRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1=NC2=C(S1)C=CC(=C2)Cl)C(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11ClN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.